![molecular formula C10H6N2O2S B1296385 Imidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid CAS No. 64951-09-3](/img/structure/B1296385.png)
Imidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid
Description
Imidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid is a chemical compound with the CAS Number: 64951-09-3 . Its molecular weight is 218.24 . The IUPAC name of this compound is imidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid .
Molecular Structure Analysis
The InChI code for Imidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid is 1S/C10H6N2O2S/c13-9(14)6-5-12-7-3-1-2-4-8(7)15-10(12)11-6/h1-5H,(H,13,14) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.
Physical And Chemical Properties Analysis
Imidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid has a melting point of 262-263°C . More detailed physical and chemical properties were not found in the search results.
Scientific Research Applications
Antimycobacterial Agents
- Scientific Field: Medicinal Chemistry .
- Application Summary: Imidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid and its derivatives have been studied for their potential as antimycobacterial agents . These compounds were designed, synthesized, and evaluated for their in vitro antitubercular activity .
- Methods of Application: The compounds were synthesized by combining imidazo[2,1-b][1,3]benzothiazole with piperazine and various 1,2,3 triazoles . The synthesized derivatives were then evaluated for their antitubercular activity .
- Results/Outcomes: Some of the synthesized derivatives showed significant activity against Mycobacterium tuberculosis .
Anti-inflammatory and Analgesic Agents
- Scientific Field: Pharmacology .
- Application Summary: Imidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid and its derivatives have been synthesized and tested for their anti-inflammatory and analgesic activities .
- Methods of Application: The compounds were prepared by reacting substituted 2-aminobenzothiazoles with ethyl bromopyruvate and 4-chloroacetoacetate . The resulting esters were then hydrolyzed to obtain the acids, which were tested for their biological activities .
- Results/Outcomes: The synthesized compounds were evaluated for their anti-inflammatory, analgesic, and ulcerogenic activities .
Anticancer Agents
- Scientific Field: Oncology .
- Application Summary: Certain derivatives of imidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid have shown anticancer effects on various cell lines .
- Methods of Application: The compounds were evaluated for their anticancer activity using various cancer cell lines .
- Results/Outcomes: Some of the compounds showed significant anticancer activity on certain cell lines .
properties
IUPAC Name |
imidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6N2O2S/c13-9(14)6-5-12-7-3-1-2-4-8(7)15-10(12)11-6/h1-5H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPTIDKXUZBSTRL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N3C=C(N=C3S2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70315693 |
Source
|
| Record name | Imidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70315693 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Imidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid | |
CAS RN |
64951-09-3 |
Source
|
| Record name | 64951-09-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=296238 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Imidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70315693 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Imidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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